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Compound of Interest

Compound Name: 2,6-Difluorophenyl isothiocyanate

Cat. No.: B1350952

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and
synthetic approaches for 1,3-Difluoro-2-isothiocyanatobenzene (also known as 2,6-
difluorophenyl isothiocyanate). The information is curated for professionals in research and
development who require detailed chemical data.

Core Physical Properties

1,3-Difluoro-2-isothiocyanatobenzene is a halogenated aromatic isothiocyanate. The following
table summarizes its key physical and chemical properties based on available data. It is
important to note that a specific melting point for this compound is not readily available in the
cited literature.
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Property Value

Molecular Formula C7HsF2NS

Molecular Weight 171.17 g/mol

Boiling Point 217 °C (literature value)

Density 1.325 g/mL at 25 °C (literature value)

Refractive Index

n20/D 1.604 (literature value)

Flash Point 220 °F (104.4 °C)
Vapor Pressure 1.21 mmHg at 25°C
. Hydrolyzes in water. Specific solubility data in
Solubility ] ) ]
organic solvents is not extensively documented.
Physical State Liquid at room temperature

Synthesis of 1,3-Difluoro-2-isothiocyanatobenzene

The primary synthetic route to 1,3-Difluoro-2-isothiocyanatobenzene involves the conversion of
2,6-difluoroaniline. While a variety of reagents can be employed for the synthesis of
isothiocyanates from primary amines, a common and established method utilizes
thiophosgene.

General Experimental Protocol: Synthesis from 2,6-
Difluoroaniline

The following is a generalized protocol based on established methods for the synthesis of aryl
isothiocyanates from anilines using thiophosgene. Caution: Thiophosgene is a highly toxic and
corrosive chemical and should be handled with extreme care in a well-ventilated fume hood
with appropriate personal protective equipment.

Materials:
e 2, 6-Difluoroaniline

e Thiophosgene (CSCl2)
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e Aninert solvent (e.g., dichloromethane, chloroform, or a biphasic system with water)
o Abase (e.g., triethylamine, sodium bicarbonate, or calcium carbonate)
Procedure:

e Reaction Setup: A solution of 2,6-difluoroaniline is prepared in an inert solvent within a
reaction vessel equipped with a stirrer, a dropping funnel, and a reflux condenser. The
reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon).

» Addition of Thiophosgene: A solution of thiophosgene in the same inert solvent is added
dropwise to the stirred solution of 2,6-difluoroaniline. The reaction is often exothermic and
may require cooling to maintain a controlled temperature.

» Neutralization: A base is added to neutralize the hydrogen chloride gas that is evolved during
the reaction. In a biphasic system, an aqueous solution of a base like sodium bicarbonate is
used.

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete
consumption of the starting aniline.

o Workup: Upon completion, the reaction mixture is worked up to isolate the product. This
typically involves washing the organic layer with water and brine to remove any remaining
base and salts.

 Purification: The crude product is then purified. Common purification methods for liquid
isothiocyanates include distillation under reduced pressure.

The following diagram illustrates the general workflow for this synthesis.
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Caption: General workflow for the synthesis of 1,3-Difluoro-2-isothiocyanatobenzene.

Biological Activity and Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing the
biological activity or the engagement in specific signaling pathways of 1,3-Difluoro-2-
isothiocyanatobenzene. The broader class of isothiocyanates is known for a wide range of
biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Well-
studied isothiocyanates, such as sulforaphane and phenethyl isothiocyanate, have been shown
to modulate various signaling pathways, including those related to oxidative stress response
(Nrf2 pathway) and apoptosis. However, it is crucial to note that the biological effects of
isothiocyanates are highly dependent on their specific chemical structure. Therefore, the
activity of 1,3-Difluoro-2-isothiocyanatobenzene would require dedicated biological evaluation.

The following diagram depicts a generalized relationship for the investigation of a novel
isothiocyanate's biological activity.
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Investigative Logic for Biological Activity
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Caption: Logical workflow for investigating the biological activity of a novel compound.
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isothiocyanatobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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